Cas no 1806168-67-1 (5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid)

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid is a fluorinated pyridine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electron-withdrawing properties and metabolic stability. The aminomethyl and acetic acid functional groups provide versatile reactivity for further derivatization, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. Its structural features contribute to improved lipophilicity and bioavailability, particularly in the design of bioactive molecules targeting CNS or enzyme inhibition. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in peptide coupling, amidation, or as a building block for heterocyclic scaffolds, it offers utility in drug discovery and material science.

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid structure

1806168-67-1 structure

Product Name:5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid

CAS No:1806168-67-1

MF:C₁₀H₈F₆N₂O₃

MW:318.172543525696

CID:4844142

Update Time:2025-05-20

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid
- Inchi： 1S/C10H8F6N2O3/c11-9(12,13)5-1-4(3-17)6(2-7(19)20)18-8(5)21-10(14,15)16/h1H,2-3,17H2,(H,19,20)
- InChI Key： DZQPVJSKZPFZOD-UHFFFAOYSA-N
- SMILES： FC(C1=C(N=C(CC(=O)O)C(CN)=C1)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 373
XLogP3: -0.7
Topological Polar Surface Area: 85.4

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081057-1g	5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid	1806168-67-1	97%	1g	$1,504.90	2022-03-31

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Additional information on 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806168-67-1)

5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806168-67-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an aminomethyl group, trifluoromethoxy, and trifluoromethyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid is composed of a pyridine ring with multiple functional groups. The presence of the aminomethyl group at the 5-position and the trifluoromethoxy and trifluoromethyl groups at the 2- and 3-positions, respectively, imparts unique chemical and biological properties to this molecule. These functional groups are known to influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This makes it a valuable tool in the development of targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This suggests that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid have also been studied extensively. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and favorable tissue distribution. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound's metabolic stability has been evaluated in various preclinical models, indicating that it is resistant to rapid degradation by liver enzymes.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. The compound has been well-tolerated by patients at various dose levels, with no significant adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806168-67-1) represents a promising candidate in the field of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for developing targeted therapies for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.